Cas no 2035-15-6 ((-)-Maackiain)

(-)-Maackiain structure

Product Name:(-)-Maackiain

CAS No:2035-15-6

MF:C₁₆H₁₂O₅

MW:284.263484954834

MDL:MFCD00270457

CID:271501

PubChem ID:91510

Update Time:2025-04-19

(-)-Maackiain Chemical and Physical Properties

Names and Identifiers

- Maackiain
- (-)-Maackiain
- 6H-[1,3]Dioxolo[5,6]benzofuro[3,2-c][1]benzopyran-3-ol,6a,12a-dihydro-, (6aR,12aR)-
- MAACKIAIN, (-)-(P)
- (?)-maackiain
- (6aR,12aR)-6a,12a-dihydro-6H-[1,3]dioxolo[4',5':5,6]benzofuro[3,2-c]chromen-3-ol
- Inermine
- Trifolirhizin aglycone
- Maackiaine
- [ "(-)-Maackiain" ]
- Inermin
- dl-Maackiain
- L-Maackiain
- (-?)?-Maackiain
- TF360D25IJ
- HUKSJTUUSUGIDC-ZBEGNZNMSA-N
- 3-Hydroxy-8,9-methylenedioxypterocarpan
- ST077155
- (6aR,12aR)-3-hydroxy-8,9-methylenedioxypterocarpane
- (+/-)-Maackiain
- A
- (-)-Maackiain
- 6H-[1,3]Dioxolo[4',5':5,6]benzofuro[3,2-c][1]benzopyran-3-ol, 6a.alpha.,12a.alpha.-dihydro-, (-)-
- CHEMBL334918
- UNII-TF360D25IJ
- 6H-[1,3]Dioxolo[5,6]benzofuro[3,2-c][1]benzopyran-3-ol, 6a,12a-dihydro-, (6aR,12aR)-
- LMPK12070050
- 6H-[1,3]Dioxolo[4',5':5,6]benzofuro[3,2-c][1]benzopyran-3-ol, 6a,12a-dihydro-, (6aR,12aR)-
- DTXSID40904139
- AKOS003673403
- MFCD00270457
- D85120
- (-)-(6aR,12aR)-maackiain
- (1R,12R)-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-ol
- CHEBI:99
- (1R,12R)-5,7,11,19-tetraoxapentacyclo[10.8.0.0?,??.0?,?.0??,??]icosa-2,4(8),9,13,15,17-hexaen-16-ol
- XM167289
- 6H-[1,3]Dioxolo[4',5':5,6]benzofuro[3,2-c][1]benzopyran-3-ol, 6a,12a-dihydro-, (6aR-cis)-
- CS-0032251
- (-)-Maackiain , HPLC Grade
- (6ar,12ar)-6a,12a-dihydro-6h-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol
- Q-100245
- BDBM50535076
- MS-24036
- 2035-15-6
- 6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-3-ol, 6a,12a-dihydro-, (6aR-cis)-
- XM167290
- Q27105234
- HY-N6051
- KBio2_000718
- CCG-38492
- KBio1_001597
- HUKSJTUUSUGIDC-UHFFFAOYSA-N
- NS00015825
- {6H-[1,3]Dioxolo[5,6]benzofuro[3,} {2-c][1]benzopyran-3-ol,6a,12a-dihydro-,} (6aR-cis)- (CA INDEX NAME)
- FT-0689334
- Spectrum2_001925
- NCGC00095514-02
- DL-aackiain
- FT-0777978
- SpecPlus_000557
- Spectrum5_000036
- 3-hydroxy-8,9-methylenedioxypterocarpane
- BRD-A95445494-001-03-7
- DivK1c_006653
- NCGC00095514-03
- 6a,12a-Dihydro-6H-[1,3]dioxolo[4',5':5,6][1]benzofuro[3,2-c]chromen-3-ol #
- KBio2_005854
- 5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-ol
- 6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol
- NCGC00095514-01
- CHEMBL239047
- KBio2_003286
- BSPBio_001901
- ACon1_001470
- cis-6a,12a-Dihydro-6H-[1,3]dioxolo[4',5':5,6]benzofuro[3,2-c]chromen-3-ol
- 6a,12a-Dihydro-6H-[1,3]dioxolo[4',5':5,6][1]benzofuro[3,2-c]chromen-3-ol
- KBio3_001401
- NS00115975
- 6a,12a-Dihydro-6H-(1,3)dioxolo(5,6)benzofuro(3,2-c)chromen-3-ol
- AKOS015909127
- SPBio_001929
- Spectrum3_000231
- NS00067877
- 6H-[1,6]benzofuro[3,2-c][1]benzopyran-3-ol,6a,12a-dihydro-, (6aR-cis)- (CA INDEX NAME)
- SPECTRUM201654
- NSC-629152
- Spectrum_000238
- CHEBI:73029
- KBioGR_001936
- NSC629152
- Spectrum4_001528
- KBioSS_000718
- SCHEMBL12810278
- Q27140245
- (6aR,12aR)-6a,12a-dihydro-6H-(1,3)dioxolo(5,6)(1)benzofuro(3,2-c)chromen-3-ol
- 6H-(1,3)Dioxolo(4',5':5,6)benzofuro(3,2-c)(1)benzopyran-3-ol, 6aalpha,12aalpha-dihydro-, (-)-
- (6aR,12aR)-6a,12a-Dihydro-6H-(1,3)dioxolo(4',5':5,6)benzofuro(3,2-c)chromen-3-ol
- DA-59408
- 6H-(1,3)Dioxolo(4',5':5,6)benzofuro(3,2-c)(1)benzopyran-3-ol, 6a,12a-dihydro-, (6aR,12aR)-
- 19908-48-6
- (1R,12R)-5,7,11,19-tetraoxapentacyclo(10.8.0.02,10.04,8.013,18)icosa-2,4(8),9,13(18),14,16-hexaen-16-ol
- DTXCID701332023
- 6H-(1,3)Dioxolo(4',5':5,6)benzofuro(3,2-c)(1)benzopyran-3-ol, 6a,12a-dihydro-, (6aR-cis)-
- MDL： MFCD00270457
- Inchi： 1S/C16H12O5/c17-8-1-2-9-12(3-8)18-6-11-10-4-14-15(20-7-19-14)5-13(10)21-16(9)11/h1-5,11,16-17H,6-7H2/t11-,16-/m0/s1
- InChI Key： HUKSJTUUSUGIDC-ZBEGNZNMSA-N
- SMILES： O1C2C=C3C(=CC=2[C@@H]2COC4C=C(C=CC=4[C@H]12)O)OCO3

Computed Properties

Exact Mass: 284.06800
Monoisotopic Mass: 284.06847348 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 284.26
XLogP3: 2.5
Topological Polar Surface Area: 57.2

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Melting Point: 179～181℃
Boiling Point: 436.2±45.0 °C at 760 mmHg
Flash Point: 217.6±28.7 °C
PSA: 57.15000
LogP: 2.73060
Vapor Pressure: 0.0±1.1 mmHg at 25°C

(-)-Maackiain Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C

(-)-Maackiain Pricemore >>

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